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Introduction
Azvudine hydrochloride, a novel nucleoside reverse transcriptase inhibitor (NRTI), has

demonstrated a broad spectrum of antiviral activity, positioning it as a candidate for the

treatment of several viral infections. This guide provides an objective comparison of Azvudine's

in vitro performance against a panel of established antiviral drugs for Human Immunodeficiency

Virus (HIV), Hepatitis B Virus (HBV), Hepatitis C Virus (HCV), and Severe Acute Respiratory

Syndrome Coronavirus 2 (SARS-CoV-2). The following sections present quantitative data,

detailed experimental methodologies, and visual representations of key mechanisms and

workflows to support research and development efforts.

Mechanism of Action
Azvudine is a nucleoside analog that, upon intracellular phosphorylation to its active

triphosphate form, acts as a competitive inhibitor of viral polymerases.[1] Its incorporation into

the nascent viral DNA or RNA chain leads to premature chain termination, thereby halting viral

replication.[1] Against HIV, Azvudine exhibits a dual-target mechanism by inhibiting both the

reverse transcriptase and the Viral Infectivity Factor (Vif). For SARS-CoV-2, it is understood to

inhibit the RNA-dependent RNA polymerase (RdRp).[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b2717749?utm_src=pdf-body-img
https://www.benchchem.com/product/b2717749?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25144636/
https://pubmed.ncbi.nlm.nih.gov/25144636/
https://pubmed.ncbi.nlm.nih.gov/25144636/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1524072/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1524072/full
https://www.benchchem.com/product/b2717749#benchmarking-azvudine-hydrochloride-against-a-panel-of-known-antiviral-drugs
https://www.benchchem.com/product/b2717749#benchmarking-azvudine-hydrochloride-against-a-panel-of-known-antiviral-drugs
https://www.benchchem.com/product/b2717749#benchmarking-azvudine-hydrochloride-against-a-panel-of-known-antiviral-drugs
https://www.benchchem.com/product/b2717749#benchmarking-azvudine-hydrochloride-against-a-panel-of-known-antiviral-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2717749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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